3-methyl-2H-benzo[b][1,4]thiazine hydrochloride

• Molecular Formula: C9H10ClNS
• Molecular Weight: 199.70 g/mol
• IUPAC Name: 3-methyl-2H-1,4-benzothiazine;hydrochloride
• InChI: InChI=1S/C9H9NS.ClH/c1-7-6-11-9-5-3-2-4-8(9)10-7;/h2-5H,6H2,1H3;1H
• InChI Key: HLELJCXQCMDIAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2SC1.Cl
• CAS No.: 61189-20-6

Description

3-methyl-2H-benzo[b][1,4]thiazine hydrochloride is a heterocyclic compound that belongs to the thiazine family. Thiazines are known for their diverse biological activities and are often used in medicinal chemistry. This compound, in particular, has shown promise in various scientific research applications due to its unique chemical structure and properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-2H-benzo[b][1,4]thiazine hydrochloride typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminothiophenol with α,β-unsaturated carbonyl compounds in the presence of a base. The reaction is usually carried out in an organic solvent such as ethanol or methanol at elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions and yields. The use of catalysts and optimized reaction parameters can further enhance the efficiency and yield of the compound.

Chemical Reactions Analysis

Types of Reactions

3-methyl-2H-benzo[b][1,4]thiazine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrogen or sulfur atoms.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Sodium borohydride in methanol at 0°C.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of reduced thiazine derivatives.

Substitution: Formation of alkylated thiazine derivatives.

Scientific Research Applications

3-methyl-2H-benzo[b][1,4]thiazine hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential as an enzyme inhibitor, particularly acetylcholinesterase inhibitors.

Medicine: Investigated for its potential therapeutic effects in treating neurodegenerative diseases such as Alzheimer’s disease.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-methyl-2H-benzo[b][1,4]thiazine hydrochloride involves its interaction with specific molecular targets. For instance, as an acetylcholinesterase inhibitor, it binds to the active site of the enzyme, preventing the breakdown of acetylcholine. This leads to increased levels of acetylcholine in the synaptic cleft, which can enhance cholinergic transmission and potentially improve cognitive function in neurodegenerative diseases .

Comparison with Similar Compounds

Similar Compounds

2H-benzo[b][1,4]thiazine: Lacks the methyl group at the 3-position.

3-methyl-2H-benzo[b][1,4]oxazine: Similar structure but with an oxygen atom replacing the sulfur atom.

Uniqueness

3-methyl-2H-benzo[b][1,4]thiazine hydrochloride is unique due to its specific substitution pattern and the presence of both nitrogen and sulfur atoms in the heterocyclic ring. This combination of features contributes to its distinct chemical reactivity and biological activity, making it a valuable compound for various research applications .